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CAS No.: 885274-65-7

Cat. No.: B1421075

Get Quote

Introduction & Structural Context
4-(4-(methylsulfonyl)phenyl)piperidine (CAS: 885274-65-7) is a critical pharmacophore and

intermediate in the synthesis of bioactive compounds, particularly in the fields of antipsychotics,

ion channel modulators, and dopaminergic stabilizers.[1] Structurally, it consists of a piperidine

ring substituted at the C4 position with a phenyl group, which in turn bears a methylsulfonyl

(sulfone) moiety at the para position.

This specific arrangement confers unique physicochemical properties:

The Sulfone Group: A strong electron-withdrawing group (EWG) that increases the metabolic

stability of the phenyl ring and provides a distinct UV chromophore compared to

unsubstituted phenylpiperidines.

The Piperidine Ring: A secondary amine that functions as a basic center (pKa ~10-11),

dictating solubility profiles and chromatographic behavior.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1421075#bc-rfq
https://www.benchchem.com/product/b1421075/docs?utm_src=pdf-body#technical-characterization-of-4-4-methylsulfonyl-phenyl-piperidine-a-comprehensive-analytical-framework
https://www.chemsynthesis.com/base/chemical-structure-40175.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1421075?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical Quality Attributes (CQAs)
For drug development applications, the following attributes must be rigorously controlled:

Identity: Unambiguous confirmation of the para-substitution and the oxidation state of the

sulfur (sulfone vs. sulfoxide/sulfide).

Purity: Quantitation of potential synthetic by-products, particularly the 4-chloro or 4-bromo

precursors and N-protected intermediates (e.g., Boc-derivatives).

Salt Form: Verification of free base vs. salt (e.g., HCl) stoichiometry.

Analytical Workflow Strategy
The following diagram illustrates the logical flow for the complete characterization of the

compound, moving from bulk property assessment to high-resolution structural confirmation.
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Figure 1: Step-wise analytical lifecycle for 4-(4-(methylsulfonyl)phenyl)piperidine, ensuring

data integrity from physical properties to molecular quantification.

Physicochemical Profiling
Property Value / Characteristic Analytical Implication

Molecular Formula C₁₂H₁₇NO₂S Exact Mass: 239.0980 Da

Molecular Weight 239.33 g/mol
Monoisotopic peak at m/z

240.1 [M+H]⁺

Physical State
Solid (White to Off-white

powder)

Melting point determination is

a key purity check.

Solubility
DMSO, Methanol, Dilute Acid

(High)

Poor water solubility at neutral

pH; requires acidic mobile

phase.

pKa (Calc.) ~10.5 (Piperidine NH)

Critical: HPLC mobile phase

must be pH > 11 (unstable for

silica) or pH < 3 to ensure

consistent ionization.

LogP (Calc.) ~1.5 - 2.0
Moderate lipophilicity; suitable

for C18 retention.

Protocol 1: Structural Identification (Spectroscopy)
A. Nuclear Magnetic Resonance (NMR)
Objective: To confirm the regiochemistry of the sulfone group and the integrity of the piperidine

ring.

Solvent: DMSO-d₆ is preferred over CDCl₃ due to the polarity of the sulfone and potential

salt formation.

Standard: TMS (Tetramethylsilane) at 0.00 ppm.

Expected Chemical Shifts (¹H NMR, 400 MHz, DMSO-d₆):
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Sulfone Methyl: A sharp singlet (3H) at δ 3.15 – 3.25 ppm. This is diagnostic for the

methylsulfonyl group.

Aromatic Protons: An AA'BB' system (para-substitution) showing two doublets (2H each)

around δ 7.50 – 7.90 ppm. The protons ortho to the sulfone will be more deshielded

(downfield).

Piperidine Ring:

C4-H (benzylic): Multiplet at δ 2.6 – 2.8 ppm.

C2/C6-H (adjacent to N): Broad multiplets at δ 3.0 – 3.4 ppm (shift depends on protonation

state).

C3/C5-H: Multiplets at δ 1.5 – 1.9 ppm.

Amine Proton (NH): Broad singlet, chemical shift highly variable (δ 2.0 – 9.0 ppm) depending

on concentration, water content, and if it is a salt (e.g., HCl salt gives broad NH₂⁺ peaks ~8-9

ppm).

B. Infrared Spectroscopy (FT-IR)
Objective: Rapid confirmation of functional groups.

Method: ATR (Attenuated Total Reflectance) or KBr pellet.

Diagnostic Bands:

Sulfone (O=S=O): Strong symmetric stretch at ~1150 cm⁻¹ and asymmetric stretch at

~1300 cm⁻¹.

Amine (N-H): Weak to medium stretch at 3300 – 3500 cm⁻¹.

Aromatic (C=C): 1500 – 1600 cm⁻¹.

C. Mass Spectrometry (LC-MS)
Objective: Molecular weight confirmation.
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Ionization: Electrospray Ionization (ESI) in Positive Mode.

Parent Ion: [M+H]⁺ = 240.1.

Fragmentation (MS/MS): Loss of the methylsulfonyl group or cleavage of the piperidine ring

may be observed at higher collision energies.

Protocol 2: HPLC Purity & Assay Method
Expert Insight: Unlike simple piperidine which lacks a chromophore and requires derivatization

(e.g., with tosyl chloride), 4-(4-(methylsulfonyl)phenyl)piperidine possesses a strong

chromophore (phenyl-sulfone). Therefore, direct UV detection is the method of choice.

Method Development Logic
Column Choice: A C18 column is standard.[2] Because piperidine is a strong base, peak

tailing can occur due to interaction with residual silanols. A "Base Deactivated" (BDS) or

hybrid particle column (e.g., Waters XBridge or Phenomenex Gemini) is recommended.

pH Control: The mobile phase must be acidic (pH ~2-3) to keep the piperidine fully

protonated (BH⁺). This ensures a single species in solution and prevents peak splitting.

Detailed Chromatographic Conditions
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Parameter Condition

Instrument HPLC with PDA/DAD Detector

Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x

4.6 mm, 3.5 µm or 5 µm

Mobile Phase A
0.1% Formic Acid or 10mM Ammonium Formate

(adjusted to pH 3.0 with Formic Acid) in Water

Mobile Phase B Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min

Column Temp. 30°C

Detection
UV at 230 nm (Sulfone max) and 254 nm

(Aromatic)

Injection Vol. 5 - 10 µL

Diluent 50:50 Water:Acetonitrile

Gradient Program
Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 95 5 Equilibration

2.0 95 5 Hold

15.0 10 90 Linear Gradient

20.0 10 90 Wash

20.1 95 5 Re-equilibration

25.0 95 5 End

System Suitability Criteria (Self-Validating)
Tailing Factor: < 1.5 (Critical for basic amines).
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Resolution: > 2.0 between the main peak and any nearest impurity (e.g., des-methyl sulfone

analog).

Precision: RSD < 2.0% for 5 replicate injections of the standard.

Impurity Profiling & Troubleshooting
Common synthetic impurities arise from the precursor materials.

Target:
4-(4-(methylsulfonyl)phenyl)piperidine

(RT ~8-10 min)

Impurity A:
4-chlorophenyl methyl sulfone

(Starting Material)
Less Polar -> Later RTPrecursor

Impurity B:
N-Boc Protected Intermediate
(If deprotection incomplete)

Very Hydrophobic -> Late RT

Intermediate

Impurity C:
4-phenylpiperidine
(Lacking sulfone)

Different UV Spectrum

Analog
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Figure 2: Potential impurity map. Impurity A and B are likely to elute after the main peak due to

lack of the polar amine or presence of lipophilic protecting groups.

Troubleshooting Guide
Broad Peaks: Increase buffer concentration or lower pH to ensure the amine is fully

protonated.

Double Peaks: Check sample solvent. If the sample is dissolved in 100% ACN and injected

into a high-aqueous initial gradient, "solvent effect" can split peaks. Match diluent to initial

mobile phase conditions.

Carryover: The basic amine may stick to the injector needle. Ensure a needle wash with

MeOH/Water (50:50) + 0.1% Formic Acid is used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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